Cas no 937-07-5 (2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-)
2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, is a versatile compound characterized by its cyclic structure and substituted ketone functionality. This compound is valued for its distinct aroma profile and chemical reactivity, making it a useful intermediate in organic synthesis. Its 4-(1,1-dimethylethyl) substitution enhances its stability and selectivity in various reactions.
937-07-5 structure
Product name:2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-
2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-
- 4-[(1,1-dimethyl)ethyl]-2-cyclohexen-1-one
- 4-t-butyl-2-cyclohexenone
- JVUQEKLVFLSSTL-UHFFFAOYSA-N
- 4-tert-butylcyclohex-2-en-1-one
- EN300-658790
- AT12690
- 937-07-5
- 4-tert-butylcyclohex-2-enone
- 4-(TERT-BUTYL)CYCLOHEX-2-EN-1-ONE
- SCHEMBL918872
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- Inchi： InChI=1S/C10H16O/c1-10(2,3)8-4-6-9(11)7-5-8/h4,6,8H,5,7H2,1-3H3
- InChI Key： JVUQEKLVFLSSTL-UHFFFAOYSA-N
- SMILES： CC(C)(C)C1CCC(=O)C=C1
Computed Properties
- Exact Mass: 152.120115130g/mol
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 2.4
2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-658790-0.25g |
4-tert-butylcyclohex-2-en-1-one |
937-07-5 | 95% | 0.25g |
$524.0 | 2023-03-12 | |
| Enamine | EN300-658790-0.05g |
4-tert-butylcyclohex-2-en-1-one |
937-07-5 | 95% | 0.05g |
$245.0 | 2023-03-12 | |
| Enamine | EN300-658790-10.0g |
4-tert-butylcyclohex-2-en-1-one |
937-07-5 | 95% | 10.0g |
$4545.0 | 2023-03-12 | |
| Aaron | AR01BL3Z-50mg |
4-tert-butylcyclohex-2-en-1-one |
937-07-5 | 95% | 50mg |
$362.00 | 2025-02-09 | |
| A2B Chem LLC | AW19091-50mg |
4-tert-butylcyclohex-2-en-1-one |
937-07-5 | 95% | 50mg |
$293.00 | 2024-07-18 | |
| A2B Chem LLC | AW19091-500mg |
4-tert-butylcyclohex-2-en-1-one |
937-07-5 | 95% | 500mg |
$903.00 | 2024-07-18 | |
| Aaron | AR01BL3Z-250mg |
4-tert-butylcyclohex-2-en-1-one |
937-07-5 | 95% | 250mg |
$746.00 | 2025-02-09 | |
| A2B Chem LLC | AW19091-2.5g |
4-tert-butylcyclohex-2-en-1-one |
937-07-5 | 95% | 2.5g |
$2215.00 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1749767-1g |
4-(tert-Butyl)cyclohex-2-en-1-one |
937-07-5 | 98% | 1g |
￥6870.00 | 2024-04-24 | |
| Aaron | AR01BL3Z-5g |
4-tert-butylcyclohex-2-en-1-one |
937-07-5 | 95% | 5g |
$4240.00 | 2024-07-18 |
2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)- Related Literature
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:937-07-5)2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-
Purity:99%
Quantity:1g
Price ($):680.0